2-cyano-N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: 2-cyano-N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C19H20N2O3/c1-3-24-18-10-6-16(7-11-18)21-19(22)15(13-20)12-14-4-8-17(23-2)9-5-14/h4-11,15H,3,12H2,1-2H3,(H,21,22)
• InChI Key: XQILGPUJGLPIBU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(CC2=CC=C(C=C2)OC)C#N
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

2-cyano-N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)propanamide, also known as 4-ethoxy-3-methoxy-2-cyano-N-phenylpropanamide, is a novel chemical compound belonging to the family of alkyl cyanoacetamides. The compound is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals and other industrial chemicals. It is also used as a reagent for the synthesis of other compounds.

Scientific Research Applications

Mechanofluorochromic Properties

Research by Qing‐bao Song et al. (2015) on the effect of stacking mode on the mechanofluorochromic properties of 3-aryl-2-cyano acrylamide derivatives, closely related to 2-cyano-N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)propanamide, showed that these compounds exhibit different optical properties due to their distinct face-to-face stacking mode. This study suggests potential applications in materials science, especially in developing optical materials with tunable properties (Qing‐bao Song et al., 2015).

Crystal Packing Interactions

In another study, Zhenfeng Zhang et al. (2011) investigated the crystal packing of ethyl (Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates, which relate to the structural properties of 2-cyano-N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)propanamide. They found that these compounds utilize rare N⋯π interaction and hydrogen bonding, forming unique crystal structures. This research highlights the importance of non-covalent interactions in determining the structural and potentially functional properties of these compounds (Zhenfeng Zhang et al., 2011).

Corrosion Inhibition

A study focused on the synthesis and characterization of new acrylamide derivatives, including 2-cyano-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)acrylamide, for use as corrosion inhibitors in nitric acid solutions of copper. This research by Ahmed Abu-Rayyan et al. (2022) demonstrated that these compounds are effective corrosion inhibitors, suggesting their potential application in protecting metals from corrosion in industrial settings (Ahmed Abu-Rayyan et al., 2022).

Renewable Thermosetting Resins

Research into renewable thermosetting resins and thermoplastics from vanillin by B. Harvey et al. (2015) mentioned derivatives like 1,2-bis(4-cyanato-3-methoxyphenyl)ethane, indicating the broader context of synthesizing high-performance materials from bio-based sources. These studies highlight the potential of using derivatives of 2-cyano-N-(4-ethoxyphenyl)-3-(4-methoxyphenyl)propanamide in developing new materials with desirable thermal and mechanical properties (B. Harvey et al., 2015).